Octahydro-isoindol-4-one hydrochloride
Overview
Description
Octahydro-isoindol-4-one hydrochloride is a chemical compound that belongs to a group of heterocyclic organic compounds. It has a molecular weight of 175.66 and its IUPAC name is octahydro-4H-isoindol-4-one hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H13NO.ClH/c10-8-3-1-2-6-4-9-5-7 (6)8;/h6-7,9H,1-5H2;1H . This code represents the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound is a white solid . The molecular formula of the compound is C8H14ClNO .Scientific Research Applications
Separation and Quantification in Synthesis
Octahydro-isoindol-4-one hydrochloride and its related compounds, such as Octahydro-1H-indole-2-carboxylic acid, play a crucial role as key starting materials in the synthesis of pharmaceuticals like Perindopril and Trandolapril. Advanced separation and quantification techniques, including high-performance liquid chromatography (HPLC) with a refractive index detector, have been developed to accurately determine the quantities of these compounds and their isomers, proving essential for quality control in pharmaceutical manufacturing (Vali et al., 2012).
Antimicrobial Activity
Research into azatricyclodiones and octahydro-benzo[f]isoindoles, synthesized through reactions involving compounds related to Octahydro-isoindol-4-one, has shown promise in antimicrobial applications. Specific compounds in this category have displayed moderate antitubercular activity and have inhibited the growth of certain fungi at concentrations as low as 25 μg/mL, indicating potential uses in developing new antimicrobial agents (Saxena et al., 2008).
Catalytic and Material Science Applications
In the field of material sciences, this compound derivatives have been utilized as catalysts and in the synthesis of novel materials. For instance, natural halloysite nanotubes treated with hydrochloric acid have been employed for the selective synthesis of octahydro-2H-chromenols with pharmaceutical potential, showcasing the versatility of octahydro-isoindol derivatives in catalyzing chemical reactions and their potential in creating compounds with antiviral activities (Sidorenko et al., 2019).
Hydrogen Storage and Environmental Remediation
The hydrogenation and dehydrogenation processes of derivatives of this compound have been studied for applications in reversible onboard hydrogen storage, highlighting the compound's potential in sustainable energy solutions. The efficient conversion and high purity of released hydrogen suggest its viability as a liquid organic hydrogen carrier for energy storage applications (Yang et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
1,2,3,3a,5,6,7,7a-octahydroisoindol-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO.ClH/c10-8-3-1-2-6-4-9-5-7(6)8;/h6-7,9H,1-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSRZRILAZRGHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCC2C(=O)C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
879687-91-9 |
Source
|
| Record name | 4H-Isoindol-4-one, octahydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=879687-91-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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